Cas no 922809-04-9 (N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide
• CAS No: 922809-04-9
• MF: C₂₂H₁₉F₃N₄O₂
• MW: 428.407075166702
• CID: 5496852
• Update Time: 2025-05-22

N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-3-(trifluoromethyl)benzamide
• N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide

• Inchi： 1S/C22H19F3N4O2/c23-22(24,25)17-5-1-4-16(13-17)21(30)26-18-6-2-3-15(14-18)19-7-8-20(28-27-19)29-9-11-31-12-10-29/h1-8,13-14H,9-12H2,(H,26,30)
• InChI Key： UVDNNTCSBWDTMZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(N3CCOCC3)C=C2)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide

N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide

The compound CAS No 922809-04-9, also known as N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of interest in contemporary scientific studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds, particularly those containing pyridazine and morpholine moieties. The presence of these groups in the structure of N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide contributes to its distinctive reactivity and selectivity. Researchers have explored its potential as a lead compound in drug discovery, focusing on its ability to interact with various biological targets, such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including coupling reactions and ring-forming strategies. The integration of a trifluoromethyl group further enhances its stability and bioavailability, making it a valuable candidate for pharmacological studies. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, suggesting its potential role in therapeutic interventions.

In addition to its medicinal applications, the compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers, which could be utilized in the development of advanced materials with tailored functionalities.

The structural versatility of N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-(trifluoromethyl)benzamide also lends itself to applications in catalysis. Its ability to act as a catalyst in various organic transformations has been explored, with particular emphasis on its role in asymmetric synthesis and cross-coupling reactions. These findings underscore its potential as a versatile tool in chemical synthesis.

Furthermore, the compound's stability under various environmental conditions has been extensively studied, revealing its resilience to degradation under UV light and thermal stress. This property makes it suitable for use in outdoor applications, such as coatings and adhesives, where durability is paramount.

In conclusion, CAS No 922809-04-9 stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing scientific innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.